![molecular formula C13H20N2O5S2 B2414969 methyl (4-(N-(2-hydroxy-2-methyl-3-(methylthio)propyl)sulfamoyl)phenyl)carbamate CAS No. 1798489-76-5](/img/structure/B2414969.png)
methyl (4-(N-(2-hydroxy-2-methyl-3-(methylthio)propyl)sulfamoyl)phenyl)carbamate
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Description
Methyl (4-(N-(2-hydroxy-2-methyl-3-(methylthio)propyl)sulfamoyl)phenyl)carbamate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as sulfamethoxydiazine and is a member of the sulfonamide class of antibiotics.
Scientific Research Applications
Biological and Nonbiological Modifications of Carbamates
Carbamates, including methylcarbamate insecticides, undergo various modifications in biological systems, including hydrolysis, oxidation, dealkylation, and conjugation, leading to the formation of hydroxylated derivatives and their further metabolization into different products. These processes are crucial for understanding the environmental fate and biological impact of carbamates (Knaak Jb, 1971).
Synthesis of Carbamate Derivatives
Research has demonstrated the synthesis of carbamate derivatives of coumarin and chromene, showcasing the versatility of carbamates in chemical synthesis. This involves condensation reactions under specific conditions to form various methyl carbamate derivatives, highlighting the potential for creating novel compounds with significant applications (A. V. Velikorodov & N. M. Imasheva, 2008).
Sulfonylcarbamate as a Hydroxy-Protecting Group
Sulfonylcarbamate has been identified as a unique and versatile hydroxy-protecting group that is stable under severe conditions but labile under mild conditions. This property makes it particularly useful in complex organic synthesis, including carbohydrate chemistry, where it allows for selective protection and deprotection strategies (S. Manabe, M. Yamaguchi, & Yukishige Ito, 2013).
Antimicrobial Agents Development
Research into substituted phenyl azetidines has shown potential for antimicrobial applications. The synthesis process involves multiple steps, including cyclization and hydrolysis, to produce compounds that are screened for antimicrobial activity. This line of research opens up possibilities for new treatments against microbial infections (K. Doraswamy & P. Ramana, 2013).
properties
IUPAC Name |
methyl N-[4-[(2-hydroxy-2-methyl-3-methylsulfanylpropyl)sulfamoyl]phenyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O5S2/c1-13(17,9-21-3)8-14-22(18,19)11-6-4-10(5-7-11)15-12(16)20-2/h4-7,14,17H,8-9H2,1-3H3,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMHVUQDSPXZUCO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)OC)(CSC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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